Cas no 356094-55-8 (N-(2,3-Dimethoxybenzyl)cyclopentanamine)

• Product Name: N-(2,3-Dimethoxybenzyl)cyclopentanamine
• CAS No: 356094-55-8
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 1070481
• PubChem ID: 775319
• Update Time: 2025-10-30

N-(2,3-Dimethoxybenzyl)cyclopentanamine Chemical and Physical Properties

Names and Identifiers

• N-(2,3-Dimethoxybenzyl)cyclopentanamine
• Cyclopentyl-(2,3-dimethoxy-benzyl)-amine
• N-[(2,3-dimethoxyphenyl)methyl]cyclopentanamine
• [(2,3-dimethoxyphenyl)methyl]cyclopentylamine
• Oprea1_351692
• N-CYCLOPENTYL-N-(2,3-DIMETHOXYBENZYL)AMINE
• CYCLOPENTYL-(2,3-DIMETHOXYBENZYL)AMINE
• 356094-55-8
• SB80639
• STK133503
• AKOS000227003
• DTXSID40354519

• MDL： MFCD01469464
• Inchi： 1S/C14H21NO2/c1-16-13-9-5-6-11(14(13)17-2)10-15-12-7-3-4-8-12/h5-6,9,12,15H,3-4,7-8,10H2,1-2H3
• InChI Key： PDRRFTJCMRGAFB-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CC=1CNC1CCCC1)OC

Computed Properties

• Exact Mass: 235.15700
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 332.1±27.0 °C at 760 mmHg
• Flash Point: 139.6±13.2 °C
• PSA: 30.49000
• LogP: 3.12690
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

N-(2,3-Dimethoxybenzyl)cyclopentanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-(2,3-Dimethoxybenzyl)cyclopentanamine

N-(2,3-Dimethoxybenzyl)cyclopentanamine: A Comprehensive Overview

N-(2,3-Dimethoxybenzyl)cyclopentanamine, also known by its CAS number 356094-55-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug design and material science.

The molecular structure of N-(2,3-Dimethoxybenzyl)cyclopentanamine consists of a cyclopentane ring substituted with an N-benzyl group, where the benzene ring is further substituted with methoxy groups at the 2 and 3 positions. This substitution pattern imparts unique electronic and steric properties to the molecule, making it a valuable substrate for various chemical transformations.

Recent studies have highlighted the role of N-(2,3-Dimethoxybenzyl)cyclopentanamine in the synthesis of bioactive compounds. For instance, researchers have explored its use as an intermediate in the preparation of kinase inhibitors and other therapeutic agents. The methoxy groups on the benzene ring contribute to increased lipophilicity and improved bioavailability, which are critical factors in drug design.

In terms of synthesis, N-(2,3-Dimethoxybenzyl)cyclopentanamine can be prepared via a variety of methods, including nucleophilic substitution and coupling reactions. One notable approach involves the reaction of cyclopentanamine with an appropriately substituted benzaldehyde derivative under reductive conditions. This method has been optimized to achieve high yields and excellent stereochemical control.

The compound's applications extend beyond pharmacology into materials science. Its rigid structure and ability to form hydrogen bonds make it a promising candidate for use in supramolecular chemistry and crystal engineering. Recent research has demonstrated its utility in constructing self-assembled nanostructures with potential applications in sensing and catalysis.

From an environmental perspective, the synthesis and handling of N-(2,3-Dimethoxybenzyl)cyclopentanamine must adhere to strict safety protocols to minimize ecological impact. Studies on its degradation pathways have shown that it undergoes rapid biodegradation under aerobic conditions, which is a positive indicator for its environmental compatibility.

In conclusion, N-(2,3-Dimethoxybenzyl)cyclopentanamine is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and potential for further functionalization make it a valuable tool for researchers in both academia and industry.